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This technical guide provides a comprehensive overview of the core physicochemical

properties of aqueous solutions containing cesium chloride (CsCl) and sodium chloride (NaCl).

The information is intended for researchers, scientists, and drug development professionals

working with these solutions. This guide covers key properties including density, solubility,

viscosity, and electrical conductivity, and provides detailed experimental protocols for their

measurement.

Data Presentation
The following tables summarize the quantitative data for the physicochemical properties of

cesium sodium chloride solutions. Due to the limited availability of experimental data for the

transport properties (viscosity and electrical conductivity) of the ternary CsCl-NaCl-H₂O

system, data for the individual binary systems are presented, followed by a discussion on

predictive models for mixed electrolyte solutions.

Density of Mixed Cesium Sodium Chloride Solutions
The density of mixed CsCl-NaCl-H₂O solutions is a function of the concentration of both salts

and the temperature. Experimental data for the density of the ternary system at various

compositions and temperatures are presented below.

Table 1: Density (g/cm³) of the CsCl-NaCl-H₂O System at 298.15 K
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Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Density (g/cm³)

0.0000 0.2648 1.1989

0.0815 0.2013 1.2587

0.1813 0.1411 1.3396

0.2858 0.0898 1.4328

0.4042 0.0486 1.5511

0.5103 0.0229 1.6842

0.6015 0.0000 1.8223

Table 2: Density (g/cm³) of the CsCl-NaCl-H₂O System at 308.15 K

Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Density (g/cm³)

0.0000 0.2665 1.1963

0.0911 0.2021 1.2641

0.1923 0.1488 1.3482

0.3011 0.0982 1.4468

0.4189 0.0553 1.5715

0.5281 0.0251 1.7101

0.6203 0.0000 1.8546

Table 3: Density (g/cm³) of the CsCl-NaCl-H₂O System at 318.15 K
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Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Density (g/cm³)

0.0000 0.2684 1.1936

0.1008 0.2031 1.2697

0.2088 0.1543 1.3615

0.3204 0.1049 1.4658

0.4395 0.0611 1.5982

0.5498 0.0271 1.7423

0.6378 0.0000 1.8868

Solubility in the Cesium Sodium Chloride - Water
System
The solubility in the ternary CsCl-NaCl-H₂O system is complex, with the formation of different

solid phases depending on the temperature and the relative concentrations of the salts. The

following tables present the compositions of the equilibrium liquid phase at different

temperatures.

Table 4: Solubility Data for the Ternary System (CsCl + NaCl + H₂O) at 298.15 K
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Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Solid Phase

0.0000 0.2648 NaCl

0.0815 0.2013 NaCl

0.1813 0.1411 NaCl

0.2858 0.0898 NaCl

0.4042 0.0486 NaCl

0.5103 0.0229 NaCl + CsCl·2NaCl·2H₂O

0.5103 0.0229 CsCl·2NaCl·2H₂O

0.5511 0.0123 CsCl·2NaCl·2H₂O

0.6015 0.0000 CsCl

Table 5: Solubility Data for the Ternary System (CsCl + NaCl + H₂O) at 308.15 K

Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Solid Phase

0.0000 0.2665 NaCl

0.0911 0.2021 NaCl

0.1923 0.1488 NaCl

0.3011 0.0982 NaCl

0.4189 0.0553 NaCl

0.5281 0.0251 NaCl + CsCl·2NaCl·2H₂O

0.5281 0.0251 CsCl·2NaCl·2H₂O

0.5702 0.0135 CsCl·2NaCl·2H₂O

0.6203 0.0000 CsCl

Table 6: Solubility Data for the Ternary System (CsCl + NaCl + H₂O) at 318.15 K
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Mass Fraction CsCl (w₁) Mass Fraction NaCl (w₂) Solid Phase

0.0000 0.2684 NaCl

0.1008 0.2031 NaCl

0.2088 0.1543 NaCl

0.3204 0.1049 NaCl

0.4395 0.0611 NaCl

0.5498 0.0271 NaCl + CsCl·2NaCl·2H₂O

0.5498 0.0271 CsCl·2NaCl·2H₂O

0.5896 0.0146 CsCl·2NaCl·2H₂O

0.6378 0.0000 CsCl

Table 7: Solubility Data for the Ternary System (NaCl-CsCl-H₂O) at 50°C (323.15 K)

Mass % NaCl Mass % CsCl Solid Phase

26.90 0.00 NaCl

22.10 14.50 NaCl

16.80 32.40 NaCl

12.30 54.10 NaCl + CsCl

0.00 68.90 CsCl

Viscosity of Cesium Chloride and Sodium Chloride
Solutions
Experimental data for the viscosity of the mixed CsCl-NaCl-H₂O system is not readily available.

Therefore, data for the individual binary solutions are presented below. The viscosity of mixed

electrolyte solutions can be estimated using various theoretical models, such as those based

on Eyring's absolute rate theory or extensions of the Jones-Dole equation. These models often

require parameters derived from the binary solution data.
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Table 8: Viscosity (mPa·s) of Aqueous Cesium Chloride (CsCl) Solutions at 25°C (298.15 K)

Molality (mol/kg) Viscosity (mPa·s)

0.1 0.889

0.5 0.883

1.0 0.878

2.0 0.875

3.0 0.880

5.0 0.915

7.0 0.978

9.0 1.070

Table 9: Viscosity (mPa·s) of Aqueous Sodium Chloride (NaCl) Solutions

Molality (mol/kg) 20°C (293.15 K) 25°C (298.15 K) 30°C (303.15 K)

0.5 1.052 0.933 0.834

1.0 1.105 0.977 0.872

2.0 1.226 1.081 0.963

3.0 1.370 1.204 1.072

4.0 1.540 1.350 1.199

5.0 1.741 1.522 1.347

Electrical Conductivity of Cesium Chloride and Sodium
Chloride Solutions
Similar to viscosity, comprehensive experimental data for the electrical conductivity of the

ternary CsCl-NaCl-H₂O system is scarce. The data for the individual binary solutions are
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provided below. Predictive models, such as those based on the Mean Spherical Approximation

(MSA) theory, can be used to estimate the conductivity of mixed electrolyte solutions.

Table 10: Electrical Conductivity (S/m) of Aqueous Cesium Chloride (CsCl) Solutions at 25°C

(298.15 K)

Molality (mol/kg) Electrical Conductivity (S/m)

0.001 0.0147

0.01 0.1413

0.1 1.307

1.0 11.27

2.0 20.35

5.0 40.20

Table 11: Electrical Conductivity (S/m) of Aqueous Sodium Chloride (NaCl) Solutions at 25°C

(298.15 K)

Molality (mol/kg) Electrical Conductivity (S/m)

0.001 0.0124

0.01 0.119

0.1 1.067

1.0 8.59

2.0 15.22

3.0 20.48

4.0 24.01

5.0 25.73

Experimental Protocols
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This section details the methodologies for determining the key physicochemical properties of

cesium sodium chloride solutions.

Determination of Density
The density of aqueous salt solutions can be accurately measured using a pycnometer or a

vibrating tube densitometer.

Protocol: Density Measurement using a Pycnometer

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₀).

Mass of Pycnometer with Sample: Fill the pycnometer with the sample solution, ensuring no

air bubbles are present. Insert the stopper, allowing excess liquid to escape through the

capillary. Carefully dry the outside of the pycnometer and weigh it (m₁).

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with deionized

water and repeat the weighing procedure (m₂).

Temperature Control: All measurements should be performed at a constant, known

temperature, typically using a thermostatic bath.

Calculation: The density of the sample solution (ρ_sample) is calculated using the following

formula: ρ_sample = [(m₁ - m₀) / (m₂ - m₀)] * ρ_water where ρ_water is the known density of

water at the measurement temperature.
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Start

Prepare clean, dry pycnometer

Weigh empty pycnometer (m₀)

Fill with sample solution

Weigh pycnometer with sample (m₁)

Clean and dry pycnometer

Fill with deionized water

Weigh pycnometer with water (m₂)

Calculate density:
ρ_sample = [(m₁ - m₀) / (m₂ - m₀)] * ρ_water

End

Click to download full resolution via product page

Caption: Workflow for density measurement using a pycnometer.
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Determination of Solubility (Isothermal Evaporation
Method)
The isothermal evaporation method is a common technique for determining the phase

equilibria and solubility in ternary salt-water systems.

Protocol: Isothermal Evaporation Method

Sample Preparation: Prepare a series of solutions with varying ratios of CsCl and NaCl in

deionized water.

Equilibration: Place the solutions in a constant temperature bath and allow them to

equilibrate with gentle stirring. The temperature should be controlled to within ±0.1 K.

Isothermal Evaporation: Allow the solvent (water) to evaporate slowly at a constant

temperature. This will cause the concentration of the salts to increase until the solution

becomes saturated and solid phases begin to precipitate.

Sampling: Once equilibrium is reached (i.e., the composition of the liquid phase remains

constant over time), carefully extract a sample of the supernatant liquid and a sample of the

wet solid residue.

Composition Analysis: Analyze the composition (mass fractions of CsCl, NaCl, and H₂O) of

the liquid and solid phases using appropriate analytical techniques (e.g., gravimetric

analysis, ion chromatography, or titration).

Phase Diagram Construction: Plot the compositions of the liquid and solid phases on a

ternary phase diagram to determine the solubility curves and identify the solid phases

present at equilibrium.
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Start

Prepare CsCl-NaCl solutions of varying compositions

Equilibrate solutions at constant temperature

Slowly evaporate water isothermally

Sample supernatant and solid residue at equilibrium

Analyze composition of liquid and solid phases

Plot data on a ternary phase diagram

End

Click to download full resolution via product page

Caption: Workflow for solubility determination using the isothermal evaporation method.

Determination of Viscosity
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The viscosity of electrolyte solutions can be measured using various types of viscometers, with

the Ubbelohde capillary viscometer being a common choice for its accuracy.

Protocol: Viscosity Measurement using an Ubbelohde Viscometer

Preparation: Clean the Ubbelohde viscometer thoroughly and dry it completely.

Sample Loading: Introduce a precise volume of the sample solution into the viscometer.

Temperature Equilibration: Place the viscometer in a constant temperature bath and allow

the sample to reach thermal equilibrium.

Flow Time Measurement: Draw the liquid up into the measuring bulb. Measure the time it

takes for the liquid meniscus to pass between two calibrated marks as it flows back down

under gravity.

Repeat Measurements: Repeat the flow time measurement several times to ensure

reproducibility.

Calibration: Perform the same procedure with a reference liquid of known viscosity (e.g.,

deionized water) at the same temperature.

Calculation: The kinematic viscosity (ν) of the sample is calculated using the equation: ν = K

* t where K is the viscometer constant (determined from the reference liquid) and t is the

average flow time of the sample. The dynamic viscosity (η) can then be calculated by

multiplying the kinematic viscosity by the density of the solution (η = ν * ρ).
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Start

Prepare clean, dry Ubbelohde viscometer

Load sample into viscometer

Equilibrate at constant temperature

Measure flow time between marks

Repeat for reproducibility

Calibrate with reference liquid

Calculate viscosity

End

Click to download full resolution via product page

Caption: Workflow for viscosity measurement using an Ubbelohde viscometer.

Determination of Electrical Conductivity
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The electrical conductivity of electrolyte solutions is measured using a conductivity meter,

which consists of a conductivity cell and a meter that measures the resistance of the solution.

Protocol: Electrical Conductivity Measurement

Calibration: Calibrate the conductivity meter using standard solutions of known conductivity

(e.g., potassium chloride solutions).

Sample Preparation: Prepare the cesium sodium chloride solutions of desired

concentrations.

Temperature Control: Bring the sample solutions to a constant and known temperature using

a thermostatic bath, as conductivity is highly dependent on temperature.

Measurement: Rinse the conductivity cell with a portion of the sample solution. Immerse the

cell in the sample solution, ensuring the electrodes are fully submerged and there are no air

bubbles.

Record Reading: Allow the reading on the conductivity meter to stabilize and then record the

value.

Data Analysis: The measured conductivity can be used to study the effects of concentration

on ion mobility and association.
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Start

Calibrate conductivity meter with standard solutions

Prepare sample solution

Bring sample to constant temperature

Rinse conductivity cell with sample

Immerse cell and measure conductivity

Record stabilized reading

End

Click to download full resolution via product page

Caption: Workflow for electrical conductivity measurement.
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[https://www.benchchem.com/product/b15348429#physicochemical-properties-of-cesium-
sodium-chloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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